Cas no 1367706-89-5 (2-Bromo-8-fluoro-4-methylquinoline)

• Product Name: 2-Bromo-8-fluoro-4-methylquinoline
• CAS No: 1367706-89-5
• MF: C₁₀H₇BrFN
• MW: 240.07168507576
• CID: 5056845
• Update Time: 2025-06-28

2-Bromo-8-fluoro-4-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-8-fluoro-4-methylquinoline

• Inchi： 1S/C10H7BrFN/c1-6-5-9(11)13-10-7(6)3-2-4-8(10)12/h2-5H,1H3
• InChI Key： RSCLKXSOCVRTGM-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C2C=CC=C(C2=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-8-fluoro-4-methylquinoline

Professional Introduction to Compound with CAS No. 1367706-89-5 and Product Name: 2-Bromo-8-fluoro-4-methylquinoline

2-Bromo-8-fluoro-4-methylquinoline, identified by the Chemical Abstracts Service (CAS) number 1367706-89-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and therapeutic potential. Quinolines and their derivatives have been extensively studied for their roles in treating various diseases, including infectious diseases, cancer, and neurological disorders.

The structural features of 2-Bromo-8-fluoro-4-methylquinoline make it a versatile scaffold for drug discovery. The presence of a bromine atom at the 2-position and a fluorine atom at the 8-position introduces unique electronic and steric properties to the molecule. These substituents can influence the compound's interactions with biological targets, making it an attractive candidate for further development. Additionally, the methyl group at the 4-position contributes to the overall stability and solubility of the compound, which are critical factors in pharmaceutical formulations.

In recent years, there has been a surge in research focused on developing novel quinoline derivatives with enhanced pharmacological properties. One of the most promising areas of investigation has been the exploration of quinolines as antiviral agents. The structural motif of quinolines is closely related to chloroquine and hydroxychloroquine, which have been widely used to treat malaria and have shown potential in combating COVID-19. 2-Bromo-8-fluoro-4-methylquinoline represents an advanced derivative that builds upon these established scaffolds, incorporating modifications that may improve efficacy and reduce side effects.

Recent studies have highlighted the importance of fluorine atoms in medicinal chemistry due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles. The fluorine atom in 2-Bromo-8-fluoro-4-methylquinoline is strategically positioned to interact with biological targets, potentially enhancing its therapeutic effects. Computational modeling studies have suggested that this compound may exhibit strong binding interactions with enzymes and receptors involved in viral replication and host immune responses.

The bromine atom at the 2-position serves as a handle for further chemical modifications, allowing researchers to explore a wide range of derivatives through techniques such as cross-coupling reactions. This flexibility makes 2-Bromo-8-fluoro-4-methylquinoline a valuable intermediate in synthetic chemistry. For instance, palladium-catalyzed Suzuki-Miyaura coupling reactions can be employed to introduce aryl or heteroaryl groups at various positions of the quinoline ring, leading to novel compounds with tailored biological activities.

One area of particular interest has been the development of quinoline derivatives as anticancer agents. Quinolines have been shown to inhibit various kinases and other enzymes involved in cancer cell proliferation and survival. Preliminary experiments with 2-Bromo-8-fluoro-4-methylquinoline have demonstrated promising results in cell-based assays, where it exhibited inhibitory effects on several cancer-related pathways. These findings are consistent with previous studies on quinoline derivatives, which have often shown significant anticancer activity.

The compound's potential also extends to its application in treating neurological disorders. Quinolines have been investigated for their neuroprotective properties, particularly in conditions such as Alzheimer's disease and Parkinson's disease. The structural features of 2-Bromo-8-fluoro-4-methylquinoline may allow it to interact with neurotransmitter systems or modulate inflammatory processes associated with these diseases. Further research is needed to fully elucidate its mechanisms of action in neurological contexts.

In conclusion, 2-Bromo-8-fluoro-4-methylquinoline (CAS No. 1367706-89-5) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique substitution pattern offers opportunities for developing novel therapeutic agents targeting various diseases, including infections, cancer, and neurological disorders. Ongoing research continues to explore its pharmacological properties and synthetic utility, making it a subject of great interest among medicinal chemists and researchers.